Cas no 1152509-17-5 (1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152509-17-5
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5073149
• Update Time: 2026-03-01

1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-(1,1-dioxothiolan-3-yl)-3-propan-2-ylpyrazole-4-carboxylic acid
• CWB50917
• Z1263775171
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-3-isopropyl-1H-pyrazole-4-carboxylic acid
• 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H16N2O4S/c1-7(2)10-9(11(14)15)5-13(12-10)8-3-4-18(16,17)6-8/h5,7-8H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： ATWMNCALXMMFFQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C=C(C(=O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 544.5±50.0 °C at 760 mmHg
• Flash Point: 283.1±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152509-17-5)

1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1152509-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and pharmaceutical applications. The unique structural features of this molecule, including its dioxothiolan moiety and propan-2-yl substituent, contribute to its distinctive chemical properties and potential therapeutic benefits.

The dioxothiolan ring system in this compound introduces a combination of oxygen and sulfur atoms, which are known to participate in various biochemical interactions. This moiety has been studied for its ability to modulate enzyme activity and interact with biological targets, making it a promising scaffold for drug development. The propan-2-yl group further enhances the compound's lipophilicity, potentially improving its absorption and bioavailability in biological systems.

In recent years, there has been growing interest in pyrazole derivatives due to their versatile pharmacological effects. These compounds have been explored for their potential in treating a variety of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid structure represents an advanced derivative that combines the benefits of both the pyrazole core and the functionalized dioxothiolan ring.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify novel analogs with enhanced binding affinity and reduced toxicity. The dioxothiolan moiety, in particular, has been shown to exhibit significant inhibitory activity against certain enzymes involved in metabolic pathways relevant to human health.

Recent studies have highlighted the therapeutic potential of this compound in modulating inflammatory responses. In preclinical models, derivatives similar to 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid have demonstrated promising results in reducing inflammation without causing significant side effects. This is attributed to the compound's ability to interact with key inflammatory mediators and disrupt signaling pathways that contribute to chronic inflammation.

The propan-2-yl substituent also plays a crucial role in determining the pharmacokinetic properties of this molecule. By enhancing lipophilicity, it improves membrane permeability, which is essential for effective drug delivery across biological barriers. This feature makes the compound particularly suitable for oral administration and systemic distribution.

Another area of interest is the compound's potential application in oncology research. Pyrazole derivatives have been investigated for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The unique structural features of 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, including the dioxothiolan ring and the propan-2-yl group, suggest that it may exhibit potent antitumor activity by interfering with critical signaling pathways in cancer cells.

In conclusion, 1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-(propan-2-y l)-1H-pyrazole -4-carboxylic acid (CAS No. 1152509 -17 -5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.